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Compound of Interest

Compound Name:
1,2-Epoxy-3-(p-

nitrophenoxy)propane

Cat. No.: B1217041 Get Quote

Essential Safety and Handling Guide for 1,2-
Epoxy-3-(p-nitrophenoxy)propane
Disclaimer: No specific Safety Data Sheet (SDS) for 1,2-Epoxy-3-(p-nitrophenoxy)propane
was located. The following guidance is based on the known hazards of similar epoxy

compounds, such as 1,2-Epoxy-3-phenoxypropane, and the general risks associated with

nitroaromatic compounds.[1] It is imperative to treat this chemical with extreme caution and to

consult with your institution's environmental health and safety department for specific handling

and disposal protocols.

This guide provides essential safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling 1,2-Epoxy-3-(p-
nitrophenoxy)propane. The procedures outlined are designed to minimize risk and ensure a

safe laboratory environment.

Hazard Identification
1,2-Epoxy-3-(p-nitrophenoxy)propane is considered hazardous. The epoxy group is reactive

and can cause irritation and sensitization. The nitroaromatic moiety contributes to its toxicity

and potential for environmental persistence.[2][3]

Primary Hazards:
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Skin and Eye Irritation: Direct contact can cause irritation and, in some cases, severe burns.

[1][4]

Skin Sensitization: Repeated exposure may lead to an allergic skin reaction.[4]

Inhalation Toxicity: Vapors or aerosols may be harmful if inhaled, potentially causing

respiratory irritation.

Mutagenicity and Carcinogenicity: Similar epoxy compounds are suspected of causing

genetic defects and cancer.

Environmental Hazard: Nitroaromatic compounds can be toxic to aquatic life and may persist

in the environment.[2][3][4]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling this compound.

The following table summarizes the recommended PPE for various laboratory operations.
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Operation
Eye and Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

Transfers

Chemical splash

goggles and a

face shield

Chemical-

resistant gloves

(e.g., nitrile,

neoprene)

Laboratory coat

Use in a

chemical fume

hood to avoid

inhalation

Solution

Preparation

Chemical splash

goggles and a

face shield

Double-gloving

with chemical-

resistant gloves

Chemical-

resistant apron

over a laboratory

coat

Work within a

certified chemical

fume hood

Running

Reactions

Chemical splash

goggles and a

face shield

Chemical-

resistant gloves,

changed

frequently

Laboratory coat

Ensure reaction

is contained

within a fume

hood

Workup and

Purification

Chemical splash

goggles and a

face shield

Chemical-

resistant gloves

Chemical-

resistant apron

over a laboratory

coat

All procedures

should be

performed in a

fume hood

Waste Disposal

Chemical splash

goggles and a

face shield

Chemical-

resistant gloves
Laboratory coat

As needed,

based on the

potential for

vapor generation

Operational Plan: Handling and Storage
Adherence to a strict operational protocol is crucial for safety.

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure that a chemical fume hood is operational and that all

necessary PPE is readily available. Designate a specific area for handling this compound.

Pre-use Inspection: Visually inspect the container for any signs of damage or leakage.
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Weighing and Transfer: Conduct all weighing and transfers of the solid or solutions within a

chemical fume hood to minimize inhalation exposure.

Reaction Setup: Set up all reactions in a chemical fume hood. Ensure that all glassware is

properly secured.

Post-handling: After handling, thoroughly wash hands and any exposed skin with soap and

water. Decontaminate all work surfaces.

Storage:

Store in a cool, dry, and dark location in a tightly sealed container.

Keep away from incompatible materials such as strong acids, bases, and oxidizing agents.

The storage area should be clearly labeled and secured.

Disposal Plan
All waste containing 1,2-Epoxy-3-(p-nitrophenoxy)propane must be treated as hazardous

waste.

Step-by-Step Disposal Procedure:

Waste Segregation: Do not mix this waste with other chemical waste streams. In particular,

avoid mixing with oxidizing agents.

Liquid Waste: Collect all liquid waste containing the chemical in a dedicated, clearly labeled,

and sealed hazardous waste container.

Solid Waste: Place all contaminated disposable items (e.g., gloves, absorbent paper, pipette

tips) into a sealed, vapor-tight plastic bag, which should then be placed in a designated solid

hazardous waste container.

Labeling: Clearly label the hazardous waste container with "Hazardous Waste" and the full

chemical name: "1,2-Epoxy-3-(p-nitrophenoxy)propane".
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Storage of Waste: Store waste containers in a designated, well-ventilated, and secure area,

away from incompatible materials, until collection by a certified hazardous waste disposal

service.

Disposal Request: Arrange for disposal through your institution's environmental health and

safety office. Do not pour this chemical down the drain.[3]

Visual Safety Protocols
The following diagrams illustrate the workflow for safe handling and the logic behind the

required personal protective equipment.
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Caption: Workflow for Safe Handling of 1,2-Epoxy-3-(p-nitrophenoxy)propane.
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Chemical Hazards

Personal Protective Equipment

Protection Provided

Skin/Eye Irritation

Goggles & Face ShieldChemical-Resistant GlovesLab Coat / Apron

Skin Sensitization Inhalation Toxicity

Fume Hood / Respirator

Mutagenicity/Carcinogenicity

Prevents Eye ContactPrevents Skin Contact Prevents Inhalation

Prevents Systemic Exposure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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